Cas no 54340-85-1 (BENZENE,1-(2-BUTENYL)-2,3-DIM)

• Product Name: BENZENE,1-(2-BUTENYL)-2,3-DIM
• CAS No: 54340-85-1
• MF: C₁₂H₁₆
• MW: 160.255443572998
• CID: 940759
• PubChem ID: 589443
• Update Time: 2025-04-19

BENZENE,1-(2-BUTENYL)-2,3-DIM Chemical and Physical Properties

Names and Identifiers

• BENZENE,1-(2-BUTENYL)-2,3-DIM
• 1-but-2-enyl-2,3-dimethylbenzene
• DTXSID70343390
• 54340-85-1
• AGN-PC-0JTE1F
• 1-(2-butenyl)-2,3-dimethyl-benzene

• Inchi： 1S/C12H16/c1-4-5-8-12-9-6-7-10(2)11(12)3/h4-7,9H,8H2,1-3H3
• InChI Key： TXTXBKFZTQSMAH-UHFFFAOYSA-N
• SMILES： C1(C=CC=C(C)C=1C)CC=CC

Computed Properties

• Exact Mass: 160.125200510g/mol
• Monoisotopic Mass: 160.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes